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Analytical Methods for Sterigmatocystin

The table below compares the core principles, key performance metrics, and typical applications of common

analytical techniques for sterigmatocystin.

Key Performance Primary
o ) Recovery T
Method Core Principle Metrics (%) Applications &
(LODI/LOQ) Notes
LC-MSIMS [1] [2]  Liquid LOD: 0.01-0.07 73-119 [2], Considered a
[3] chromatography pg/kg (in rice wine) 86-102 [1] confirmatory and
separation with [2]; LOQ: 0.05 reference method;
tandem mass pa/kg (in foods) [1], ideal for
spectrometry 1.0 ng/kg (in simultaneous
detection cheese) [3] analysis of multiple

mycotoxins [4].
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o . Recovery o
Method Core Principle Metrics (%) Applications &
(LODI/LOQ) Notes

Immunoaffinity Sample cleanup via LOQ: <1.5 ug/kg 81-95 [2] A common strategy

Cleanup with antibody-based (recommended by for complex

LC-FDIUV [2] [3] columns followed by EFSA) [2] matrices; FLD is
liquid chromatography typical for
with fluorescence or aflatoxins, UV for
UV detection STC [3].

ELISA [5] Enzyme-linked Screening Target Validated by  High-throughput
immunosorbent assay  Concentration correlation screening tool;
using monoclonal (STC): 1.5 pg/kg; with LC- rapid and simple,
antibodies Cutoff: 1.2-1.3 MS/MS [5] but may require

pg/kg (in grains) [5]

Detailed Experimental Protocols

Here are the detailed workflows for two commonly used and validated methods.

confirmation by
LC-MS/MS [5].

Protocol 1: LC-MS/MS with Immunoaffinity Cleanup

This method, validated for cheese analysis, involves a specific cleanup step to isolate the analyte from a

complex matrix [3].

e Extraction: Homogenize a 5 g sample with 20 mL of an acetonitrile/water mixture.

¢ Fat/Protein Removal: Introduce a freezing step (-18°C for 3 hours) to precipitate and separate fats
and proteins, significantly improving recovery rates for STC [3].

e Cleanup: Pass the extract through an appropriate Immunoaffinity Column (IAC). The antibodies in
the column bind specifically to STC.

e Washing & Elution: Wash the column to remove impurities. Elute the captured STC using a suitable
solvent like methanol.

e Concentration & Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen
and reconstitute it in a mobile phase compatible with the LC system.
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e LC-MS/MS Analysis:
o Chromatography: Use a reversed-phase C18 column (e.g., Acquity UPLC HSS T3, 100 mm x
2.1 mm, 1.8 um). The mobile phase is often a gradient of water and acetonitrile, both modified
with 0.1% formic acid and 2 mM ammonium formate [2].
o Detection: Use tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode for
high selectivity and sensitivity [3].

Protocol 2: ELISA for Screening

This protocol describes a competitive ELISA developed for the high-throughput screening of grains [5].

e Sample Preparation: Grind the sample and extract STC using a modified QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) approach, which involves extraction with an organic solvent and
a partitioning salt step [5].
e Assay Procedure:
o Add the extracted sample and a fixed amount of STG-specific monoclonal antibody to a
microplate well coated with a STC-protein conjugate.
o Incubate. Free STC in the sample and the immobilized STC compete for binding to the
antibody.
o Wash the plate to remove unbound components.
o Add an enzyme-conjugated secondary antibody that binds to the primary antibody.
o Add a substrate solution. The enzyme converts the substrate to a colored product.
e Measurement & Quantification: Measure the color intensity. The signal intensity is inversely
proportional to the concentration of STC in the sample. Concentrations are determined by comparing
results to a standard curve [5].

Workflow Comparison: LC-MS/MS vs. ELISA

This diagram illustrates the more complex, multi-step workflow of the reference LC-MS/MS method

compared to the streamlined ELISA procedure.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.explorationpub.com/Journals/eff/Article/101059
https://pmc.ncbi.nlm.nih.gov/articles/PMC12029257/
https://pubmed.ncbi.nlm.nih.gov/29523941/
https://pubmed.ncbi.nlm.nih.gov/29523941/
https://pubmed.ncbi.nlm.nih.gov/29523941/
https://www.smolecule.com/products/s543960?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Sample (Food Matrix)

LC-MS/MS with IAC (Conﬁniy{ry)

Extraction

/

Freezing Step
(Fat/Protein Removal)

'

Immunoaffinity
Cleanup (IAC)

'

Concentration &
Reconstitution

l

LC-MS/MS
Analysis

Quantitative Result

\ ELISA (Screening)

QUEChERS
Extraction

\

Competitive
ELISA Assay

\

Colorimetric
Detection

Semi-Quantitative Result

Click to download full resolution via product page

Key Insights for Method Selection

e Use ELISA for efficient screening due to its high throughput and simplicity, making it ideal for
analyzing large numbers of samples when precise quantification is not critical [5]
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¢ Rely on LC-MS/MS for confirmation and precise quantification, especially for complex matrices
like cheese, where its high sensitivity and specificity are crucial [3]

¢ Prioritize LC-MS/IMS for multi-mycotoxin analysis to efficiently detect and measure
sterigmatocystin alongside other mycotoxins such as aflatoxins in a single run [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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